4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3-chlorophenyl)-3-pyrrolidin-1-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H13ClN4S/c13-9-4-3-5-10(8-9)17-11(14-15-12(17)18)16-6-1-2-7-16/h3-5,8H,1-2,6-7H2,(H,15,18)
• InChI Key: HUUSRIDVGXDBGE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NNC(=S)N2C3=CC(=CC=C3)Cl
• Molecular Formula: C12H13ClN4S
• Molecular Weight: 280.78 g/mol

Description

4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol (4CP5P1T3T) is an organic compound that has recently been used in scientific research. It is an important molecule due to its unique structure and properties, which make it useful for a variety of applications. This article will discuss the synthesis method of 4CP5P1T3T, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol has been used in a variety of scientific research applications. It has been used in the study of the structure and function of proteins, particularly in the study of the conformational stability of proteins. It has also been used in the study of the structure and function of enzymes, such as the enzyme cytochrome P450. Additionally, 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol has been used in the study of the structure and function of DNA.

Mechanism of Action

4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. The hydrophobic interactions are believed to be responsible for the conformational stability of proteins, while the hydrogen bonding interactions are believed to be responsible for the enzymatic activity of enzymes.
Biochemical and Physiological Effects
4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, such as cytochrome P450, and to alter the conformational stability of proteins. Additionally, 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol has been shown to have an effect on the structure and function of DNA.

Advantages and Limitations for Lab Experiments

There are several advantages and limitations to using 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol in laboratory experiments. The main advantage is that it is a relatively simple molecule to synthesize, making it easy to obtain in large quantities. Additionally, 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol is highly soluble in a variety of solvents, allowing it to be used in a variety of experiments. However, there are some limitations to using 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol in laboratory experiments. For example, the molecule is relatively unstable and can degrade over time, making it difficult to store for long periods of time. Additionally, the molecule is relatively expensive, making it difficult to obtain in large quantities.

Future Directions

There are a variety of potential future directions for the use of 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol in scientific research. One potential direction is the use of 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol in the study of the structure and function of proteins and enzymes. Additionally, 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol could be used in the study of the structure and function of DNA. Another potential direction is the use of 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol in drug design and discovery. Additionally, 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol could be used in the development of new analytical techniques, such as spectroscopic techniques. Finally, 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol could be used in the development of new materials, such as organic semiconductors.

Synthesis Methods

4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol can be synthesized from the reaction of 4-chlorophenyl-5-pyrrolidin-1-yl-4H-1,2,4-triazole-3-thiol (4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol) with a base in a solvent such as acetonitrile. The base used in this reaction is usually an alkoxide, such as sodium ethoxide or potassium tert-butoxide. The reaction is carried out at a temperature of around 80-90 °C for several hours. This reaction yields 4-(3-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol in a high yield of up to 95%.